The combination of organic and inorganic components has produced bioactive materials with excellent properties. Chitosan is a widely used organic component that has received recognition as a biocompatible material. In contrast, naturally occurring pyrite has so far received limited exposure as a biomaterial, despite its great antibacterial activity. Hence, the incorporation of pyrite into the chitosan matrix is expected to highlight the usage of pyrite as a bioactive material, particularly in antibacterial response. In this research, chitosan and oxalate-modified pyrite were combined to form beads at wt% pyrite loadings of 1, 3 and 5%. Energy-dispersive X-ray spectroscopy analysis could confirm the loading of pyrite into the bead matrix. The beads exhibit a high water absorption ability. With the addition of pyrite, the absorption of water could increase up to 37% compared with that of blank chitosan beads. The immersion of beads in simulated body fluid shows the bioactivity of beads by formation of apatite. Microbial activity against Escherichia coli and Staphylococcus aureus is exhibited by all composite beads containing oxalate-modified pyrite, particularly by beads containing 5 wt% oxalate–pyrite.

This study is part of a research project on pineapple fiber characterization for developing composite materials and their application to product design. It was conceived by the Bionics and Design Student Research Group, and one of its research areas is the classification and application of properties of the so-called agricultural waste to develop applications for industrial products. Pineapple waste, composed of the leaves of this plant, is called rastrojo (stubble) in Spanish, and it was selected due to its high production volume and environmental impact, which is progressive in plantations. An important aspect in this study is the current lack of information about the thermal properties of pineapple fiber, which is contradictory as several types of natural fibers are used as thermal insulators. This fact was a motivation to conduct this research and identify those properties. For this study, a pineapple plant was characterized. Subsequently, different tests and experiments were conducted, and the most appropriate methods were adopted. Thermal gravimetric analysis and differential scanning calorimetry were identified as the best methods for calculating degradation values, specific heat and thermal life.

Several natural materials have demonstrated excellent mechanical performance and have abundant resources and friendly chemistry. Additionally, these materials have evolved to have optimized weight and maximized strength and energy absorption at the macro-, micro- and nanostructural levels. However, engineers still face challenges regarding the same issues. Therefore, this paper aims to identify the current literature on structural materials and their manufacturing methods. In this regard, a review was conducted to assess the extent of the literature in local databases through a research question and Boolean operators. The results were classified into four main categories, plastic, metals, ceramic composite materials and organism-oriented structural materials, and their mechanical properties (energy absorption, fracture toughness, stiffness) are discussed. The results of this study can be generalized and easily comprehended by scientists, innovators, researchers and the public. This review discusses structural materials for which enhancement of mechanical properties is of vital importance. Finally, this study illustrates how bioinspiration provides a powerful tool for tuning the mechanical properties of diverse materials through structural arrangement with no significant modification to the composition of the constituent materials. Moreover, it addresses trends in manufacturing processing routes and their scalability to drive further innovation in the field.

The unique physicochemical properties of nano-metals compared with those of non-nanomaterials have led to many investigations in recent decades. Nano-titanium dioxide has been chiefly applied in novel implant forms. Also, the structures of selenium-containing compounds play a critical role in the biological activity of these elements. According to recent studies, nano-selenium is not only less toxic, but also has a higher biological activity than selenium ions such as selenium (IV) (Se4+) and selenium (VI) (Se6+). Researchers have turned to green nanostructure synthesis due to the drawbacks of chemical techniques. This paper presents a literature review on recent advances in microbial synthesis methods for producing nano-selenium and nano-titanium dioxide. Despite numerous research articles on green nanoparticle production, little information has been provided on the microbial formation of titanium and selenium nanoparticles. This review paper focuses on the possible mechanism of nano-selenium production by selenium respiration. Although there are reports of microbial synthesis of these particles, their production by probiotic bacteria is of great value. Considering the compatibility of probiotic bacteria with the immune system and their tremendous applications in medicine, it is suggested to use them in combination with nano-titanium dioxide and nano-selenium for various ends such as implant scaffolds and food additives, respectively.

Cartilage is an avascular and aneural connective tissue with poor self-healing capability. Recently, tissue engineering opens up new horizons for staving off or treating cartilage lesions. In this work, kartogenin (KGN), a small chondro-inductive molecule, was loaded into poly(lactic-co-glycolic acid) (PLGA) nanoparticles (NPs), which in turn was embedded in a silk fibroin (SF) scaffold, to prepare an appropriate microenvironment for mesenchymal stem cell (MSC) differentiation. In this research, SF was opted to serve as a scaffold based on its approved biocompatibility and non-toxicity, excellent mechanical properties and processability. The data obtained from this study show that entrapment of KGN in NPs provides sustained release, which could promote the differentiation of MSCs into chondrocytes. Likewise, the scaffold containing KGN-loaded NPs induces glycosaminoglycan production by the seeded MSCs. The introduction of NPs into the scaffold, meanwhile, elevated the compressive strength of the structures (more than two times) without any significant effect on their swelling behavior. Taken together, the authors’ findings demonstrate that the prepared scaffold, with an optimal structure, could be a potential candidate for cartilage tissue regeneration.

The objective of the work is to investigate the influence of fluoride in the bioactivity of phosphate bio-glass to utilise in bone tissue engineering. The fluorophosphate bio-glass system was formulated by varying fluoride content in phosphate-based glass 45P2O5-(30-X)-CaO-25Na2O-XCaF2 (X = 0, 1.25, 2.5, 3.75, and 5.0) using melt quenching technique. The elemental composition and fluoride retention in the prepared material was investigated by X-ray photoelectron spectroscopy. The bioactivity test in simulated body-fluid (SBF) exhibited apatite layer and its bone bonding ability which was characterized by X-ray diffraction patterns and Fourier Transform Infrared Spectrophotometer spectra. The viability of human gastric adenocarcinoma (AGS) and MG-63 cells of the bio-glass confirmed the nontoxic nature. In vivo studies demonstrated the conversion of the fluorophosphate glass to bone in the femoral condyle of the rabbit. After ten weeks, scanning electron microscope with energy dispersive X-ray spectrograph (SEM_EDAX) and confocal laser scanning microscopy examinations revealed the resorption rate and bone-glass interface qualitatively and quantitatively. Consequently, the biocompatible and bioresorbable nature of the fluorophosphate bioglass can be exploited as a potential bone graft substitute in the near future.

One of the most widely studied branches of biologically induced mineralization (BIM) processes, microbially induced calcium carbonate precipitation, also known as microbially induced calcite precipitation, can be used as a method for the reinterpretation of waste natural stone particles into a sustainable material. By overcoming the need for synthetic adhesives or energy-consuming firing or sintering procedures for regaining such wastes, a natural and sustainable solution is proposed through certain biological treatment processes. The aim of this study was to determine the main processing variables affecting microbially induced biocement production using waste stone as a scaffold material. Bacillus pasteurii bacteria were used for biological induction of calcite precipitation. A custom-made reactor was designed for controlled incubation and medium injection into the waste stone scaffold. The parameters examined were the particle size of the waste stones, the effect of the stone type on cementation, the urease activity of the bacterial culture, temperature, the pH and flow rate of media, the mechanical strength of cemented scaffolds and water absorption capacity. This research demonstrated a potential solution to the waste generation problem of the global natural stone industry through the treatment of such wastes with BIM for creating a sustainable and biogenic material.

The present study focuses on the development of carboxymethylcellulose (CMC)–biphasic calcium phosphate (BCP) composite scaffolds through the freeze-drying process for bone tissue engineering applications. Citric acid or fumaric acid was added as the cross-linker of CMC to improve the stability of composite scaffolds. The effect of change in freezing temperature (−20, −40 or −80°C) on the pore morphology, swelling ability and mechanical properties of composite scaffolds was studied. Cross-linked scaffolds showed an increased thermal degradation temperature compared with non-cross-linked scaffolds. All the composite scaffolds showed a porous structure with homogeneous blending of CMC and BCP. Cross-linked scaffolds showed appreciable swelling ability and stability in phosphate-buffered saline, while non-cross-linked scaffolds were unstable for 24 h. Cross-linked scaffolds had lower compressive strength than non-cross-linked scaffolds under dry conditions. However, in the hydrated state, only citric acid-cross-linked scaffolds were stable with improved compressive strength of 64 ± 4, 57 ± 4 and 67 ± 4 kPa when processed at −20, −40 and −80°C, respectively. Furthermore, three-dimensional culture of Saos-2 cells on citric acid-cross-linked scaffolds showed their suitability for cell proliferation and osteogenic differentiation. Therefore, citric acid-cross-linked CMC–BCP composite scaffolds may be promising scaffolds for bone tissue engineering applications.

One of the major challenges in teeth remineralization is the slow rate of mineralization. In this study, an electric-field-aided mineralization system was developed for rapidly regenerating teeth-like structures rapidly. The efficacy of application of an electric field combined with nano-chitosan gel, casein phosphopeptide–amorphous calcium phosphate gel and their mixture was investigated as a remineralizing accelerator for artificially demineralized teeth. Teeth samples were demineralized by using ethylenediaminetetraacetic acid and subsequently subjected to treatment with each gel alone and in combination with an electric field (20 mA, 5 min). The structural analyses of the teeth samples were performed by using a scanning electron microscope and X-ray diffraction patterns, and their hardness was obtained through Vickers microhardness tests. The results revealed that the addition of chitosan to casein phosphopeptide–amorphous calcium phosphate enhanced the remineralization of the tooth structure compared with using each one individually. Furthermore, the application of an electric field enhanced teeth hardness and showed the highest rate of remineralization. In conclusion, the proposed technique could be safely used to reduce the time consumed in remineralization and it may be used efficiently to increase tooth quality. It is suggested to study other biophysical parameters of using electric fields for in vivo applications.

With superior adaptability, some elytra as modified forewings can provide mechanical protection for the underlying hind wings and soft body while changing in color in a dynamically natural environment. There are mainly three color-changing styles for elytra: angle-dependent, irreversible and reversible color changes. Here, Popillia indgigonacea Motsch, Sagra femorata purpurea Lichtenstein and Dynastes tityus were chosen as specimens to investigate the relationship between the color formation of the three color-changing styles and the mechanical properties of light weight and high strength. The optical and nanomechanical properties of purplish red S. femorata purpurea Lichtenstein were studied by using an angle-resolved spectroscopy system and a nanoindenter, respectively. In finite-element analysis, three geometrical structural models – namely, color-change-relevant, color-change-irrelevant and whole-elytron models – were designed, and then the mechanical properties of six coupled bionic models of each beetle were investigated. The multilayer, convex closures and photonic crystal in the epicuticle can complete the dynamic presentation of structural colors by interference, scattering and photonic bandgap as they when resourcefully resist the external forces in low/high stress and strain with high/small elastic modulus and hardness. Meanwhile, other microstructures of multilayer and trabecular hollow were reasonably constructed to display co-operatively the mechanical properties of light weight and high strength.